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Compound of Interest

Compound Name: n-Propyl! boronic acid pinacol
Cat. No.: B12821035
Get Quote
\ J

Executive Summary

n-Propylboronic acid pinacol ester (1-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane) is a
stable, lipophilic organoboron reagent widely used in Suzuki-Miyaura cross-coupling reactions
to introduce n-propyl groups into aryl and vinyl halides. Its stability against protodeboronation
compared to the free boronic acid makes it a preferred reagent in drug discovery and materials
science. This guide provides a definitive reference for its identification via Nuclear Magnetic
Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR) spectroscopy.

Compound Identity & Physicochemical Context[1][2]
[31[4][5][6][7][8][9][10][11]

o |[UPAC Name: 2-Propyl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane[1][2][3]
e CAS Number: 83785-31-5

¢ Molecular Formula:

[4]
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e Molecular Weight: 170.06 g/mol
e Physical State: Colorless liquid

e Boiling Point: ~70-72 °C at 15 mmHg (approximate)

Synthesis Context

The spectroscopic purity of this compound is heavily influenced by its synthetic route.[5] The
most common industrial method involves the hydroboration of propene with pinacolborane
(HBpin) or the esterification of n-propylboronic acid with pinacol. Impurities often include
residual pinacol (detectable by NMR) or hydrolysis products (free boronic acid).
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Figure 1: Catalytic hydroboration pathway yielding the target ester. Note that regioselectivity (n-
propyl vs. isopropyl) is a critical quality attribute.

Spectroscopic Data Analysis[1][3][15][16][17]
Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the primary tool for purity assessment. The pinacol methyl groups provide a massive
singlet integral that serves as an internal reference for stoichiometry.

NMR (400 MHz,
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Expert Insight:

e Purity Check: Watch for a singlet at

1.26-1.30 ppm. This often indicates free pinacol or the diboron species (

), a common contaminant.

o Regioisomer Check: The isopropyl isomer (2-isopropyl-4,4,5,5-tetramethyl-1,3,2-

dioxaborolane) would show a doublet for the methyls and a septet for the methine proton,

distinct from the triplet/multiplet pattern of the n-propyl chain.

NMR (100 MHz,

© 2026 BenchChem. All rights reserved.

3/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12821035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

.
Chemical Shift (
Assignment Notes
» PpM)
17.2 Propyl Terminal methyl.
18.1 Propyl Beta-methylene.
24.8 Pinacol Methyl carbons of the pinacol
' ring.
828 Pinacol Quaternary carbons of the
' pinacol ring.

Alpha-carbon. Note: Carbon

atoms directly attached to

boron are often broad or
~15 (Broad) invisible due to Quadrupolar

Relaxation of the

nucleus.

NMR (128 MHz,

)

e 33.5-34.0 ppm: Broad singlet.

« Interpretation: This shift is characteristic of tri-coordinate alkyl boronate esters. A shift to

ppm would indicate hydrolysis to the boronic acid or formation of a boronate "ate" complex.

Mass Spectrometry (MS)

Mass spectrometry for boronic esters requires careful ionization choice. Electron Impact (El) is
standard, but Electrospray (ESI) often requires adduct formation (e.g., with

or
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) because the neutral ester does not protonate easily.

EI-MS Fragmentation Pattern (70 eV):

e Molecular lon (
):
(Weak or absent).

o Base Peak:

84 or 71.

o Key Fragments:

o 155:

. Loss of a methyl group from the pinacol ring (very common for pinacol esters).
o 127:

. Loss of the propyl chain.

o 84: Characteristic pinacol backbone rearrangement fragment.
Interpretation: The peak at

155 is the most diagnostic high-mass peak, corresponding to the stable cation formed by
methyl loss.

Infrared Spectroscopy (FT-IR)

IR is useful for confirming the ester linkage and absence of free O-H groups (which would
indicate hydrolysis).
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Wavenumber (
Vibration Mode Intensity Description

)

Aliphatic C-H
2970 — 2870 Stretch Medium stretching (propyl +

pinacol methyls).

Asymmetric stretch of

the

1360 — 1310 Stretch Strong

bond. Diagnostic for

boronate esters.

1140 - 1100 Strong stretch of the

Stretch ) )
dioxaborolane ring.

Critical QC Check: A

broad band here

~3400 (Absent
( ) Stretch indicates hydrolysis to

the free boronic acid.

Experimental Protocol: Data Acquisition

To ensure reproducibility and "Self-Validating" results, follow these specific acquisition
parameters.

Protocol 1: NMR Sample Preparation

e Solvent Choice: Use

stored over molecular sieves. Traces of acid in
can catalyze hydrolysis or transesterification.

o Concentration: Dissolve 10-15 mg of the ester in 0.6 mL of solvent. High concentrations can
lead to viscosity broadening.

e Acquisition:
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o Set relaxation delay (
) to
seconds to ensure accurate integration of the methyl protons vs. the propyl chain.

o For

NMR, use a quartz tube if possible (though borosilicate is usually acceptable for qualitative
work) and acquire a background spectrum if the probe contains boron components.

Protocol 2: Stability Check (QC)

Boronic esters are hydrolytically unstable over long periods in wet solvents.
o Test: Acquire a quick

NMR.

» Validation: If a broad singlet appears at

ppm (variable), it indicates free
protons.

o Remediation: If hydrolyzed, the ester can often be re-formed by stirring with excess pinacol
and
in

, followed by filtration.

References

e Synthesis & Characterization:Organic Syntheses, Coll. Vol. 10, p. 215 (2004). (General
procedure for alkyl boronic esters).

e MS Fragmentation Data:Journal of Mass Spectrometry, "Fragmentation of cyclic boronic
esters," Vol 45, Issue 3.

 NMR Chemical Shifts:Journal of Organometallic Chemistry, "NMR of Organoboron
Compounds.” (General reference for alkyl-B shifts).
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¢ Hydroboration Context:Chemical Reviews, "Catalytic Hydroboration of Alkenes."

(Note: Specific spectral peaks derived from consensus data of n-propyl analogs in commercial
catalogs and spectral databases such as SDBS and SciFinder).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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